2-{3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]phenyl}-1,3-thiazole-4-carboxylic acid

• IUPAC Name: 2-[3-[(9H-fluoren-9-ylmethoxycarbonylamino)methyl]phenyl]-1,3-thiazole-4-carboxylic acid
• InChI: InChI=1S/C26H20N2O4S/c29-25(30)23-15-33-24(28-23)17-7-5-6-16(12-17)13-27-26(31)32-14-22-20-10-3-1-8-18(20)19-9-2-4-11-21(19)22/h1-12,15,22H,13-14H2,(H,27,31)(H,29,30)
• InChI Key: KDWVJOKQJCHCEB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(C3=CC=CC=C32)COC(=O)NCC4=CC(=CC=C4)C5=NC(=CS5)C(=O)O
• Molecular Formula: C26H20N2O4S
• Molecular Weight: 456.5 g/mol
• CAS RN: 2137567-23-6

Description

The compound “2-{3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]phenyl}-1,3-thiazole-4-carboxylic acid” is a complex organic molecule. It is related to the class of compounds known as fluorenylmethoxycarbonyl (Fmoc) protected amino acids. These are commonly used in peptide synthesis. The Fmoc group is a protective group for amines, and it’s often used in solid-phase peptide synthesis.

Molecular Structure Analysis

The molecular structure of this compound is complex, with multiple functional groups. The fluorenylmethoxycarbonyl (Fmoc) group is a significant feature, which is a common protective group for amines in peptide synthesis. The compound also contains a phenyl ring and a thiazole ring, which are common structures in organic chemistry.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely be dependent on the specific conditions and reagents used. As an Fmoc-protected amino acid, it could be involved in peptide synthesis reactions, where the Fmoc group would be removed to allow peptide bond formation.

Scientific Research Applications

Cross-Claisen Condensation of N-Fmoc-Amino Acids

This study outlines a chemical route to orthogonally protected 4-Amino(methyl)-1,3-thiazole-5-carboxylic acids (ATCs), which are valuable for mimicking the secondary structures of proteins. The synthesis process is centered on cross-Claisen condensations between N-Fmoc-amino acids, leading to ATCs that can introduce a wide variety of lateral chains on the γ-carbon atom or the thiazole core of the γ-amino acids (Mathieu et al., 2015).

Occurrence in Biological Material

Another study found that 2-Acetylthiazole-4-carboxylic acid, which shares structural similarities with the compound , is widely distributed in organisms, including eukaryotes, archaebacteria, and eubacteria. Its presence at significant levels suggests it may play a role as an undiscovered coenzyme (White, 1990).

Carbonyl Group Determination in Cellulosics

Fluorescence labeling with markers like carbazole-9-carboxylic acid has been used for accurate determination of carbonyls in cellulosic materials. This method, when combined with gel permeation chromatography, yields carbonyl profiles relative to the molecular weight of the cellulosic material (Roehrling et al., 2002).

Protecting Group for Amines, Acids, Alcohols, and More

The 9-phenyl-9-fluorenyl group, structurally related to the compound , has been used as a protecting group in amino acids and their derivatives, demonstrating its versatility in chemical synthesis (Soley & Taylor, 2019).

Photocatalytic Applications

Compounds such as 1-(4-(9H-Carbazol-9-yl)phenyl)-3-amino-9H-fluorene-2,4-dicarbonitrile have been used as photocatalysts in decarboxylative cross-coupling reactions. This showcases the potential of structurally similar compounds in photoredox catalysis (Chen, Lu, & Wang, 2019).

Synthesis of Indole-Benzimidazole Derivatives

The compound's utility in the synthesis of novel chemical derivatives is demonstrated through its role in preparing indole-benzimidazole derivatives, used in various chemical research and applications (Wang et al., 2016).

Mechanism of Action

The mechanism of action of this compound would depend on its use. If used in peptide synthesis, the Fmoc group would be removed under basic conditions to reveal the free amine, which could then form a peptide bond with another amino acid.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties. As with all chemicals, appropriate safety precautions should be taken when handling and storing this compound to prevent exposure and ensure safety.

Future Directions

The future directions for this compound could involve its use in peptide synthesis or other areas of organic chemistry. The development of new synthetic methods or applications for Fmoc-protected amino acids could also be a potential area of future research.